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Compound of Interest

Compound Name: SGC6870

Cat. No.: B1193587

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of SGC6870 and instructions for preparing stock solutions. It
includes troubleshooting tips and answers to frequently asked questions to ensure successful
experimentation.

SGC6870 Solubility Data

SGC6870 is a potent and selective allosteric inhibitor of protein arginine methyltransferase 6
(PRMT®6).[1][2][3] Accurate preparation of stock solutions is critical for reliable experimental
results. The following table summarizes the solubility of SGC6870 in common laboratory

solvents.
Maximum Concentration Maximum Concentration
Solvent
(mM) (mg/mL)
DMSO 100 46.94
Ethanol 100 46.94

Note: This data is based on a molecular weight of 469.4 g/mol .[1][2] Batch-specific molecular
weights may vary slightly, so always refer to the Certificate of Analysis for the most accurate
information.[2]
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Experimental Protocol: Preparing a 10 mM SGC6870
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SGC6870 in DMSO.

Materials:

SGC6870 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Pipettes
Procedure:

o Calculate the required mass of SGC6870. To prepare 1 mL of a 10 mM stock solution, you
will need 4.694 mg of SGC6870.

o Weigh the SGC6870. Carefully weigh the calculated amount of SGC6870 and place itin a
microcentrifuge tube or vial.

e Add DMSO. Add 1 mL of anhydrous DMSO to the tube containing the SGC6870.

e Dissolve the compound. Vortex the solution until the SGC6870 is completely dissolved. If
necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.

» Store the stock solution. Store the 10 mM SGC6870 stock solution at -20°C for long-term
storage.[1][4]

Visualizing the Workflow

The following diagram illustrates the key steps for preparing an SGC6870 stock solution.
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Stock Solution Preparation
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Workflow for preparing an SGC6870 stock solution.

Frequently Asked Questions (FAQs) and
Troubleshooting

This section addresses common issues that may arise during the preparation and use of
SGC6870 solutions.

Q1: My SGC6870 is not fully dissolving in DMSO. What should | do?

Al: If you encounter solubility issues, try the following troubleshooting steps:

» Vortex thoroughly: Ensure the solution has been vortexed for an adequate amount of time.
¢ Gentle warming: Warm the solution in a 37°C water bath for 5-10 minutes.

e Sonication: Use a bath sonicator for 10-15 minutes to aid dissolution.
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e Use fresh, anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air,
which may reduce its solvating power. Using a fresh, unopened bottle of anhydrous DMSO is
recommended.

Q2: The SGC6870 precipitates when | add the DMSO stock solution to my aqueous cell culture
medium. How can | prevent this?

A2: This is a common issue when diluting a compound from a high-concentration organic stock
into an aqueous buffer. To prevent precipitation:

o Perform serial dilutions: Instead of adding the highly concentrated stock directly to your
agueous medium, perform one or more intermediate dilutions in DMSO first.

e Ensure a low final DMSO concentration: Most cell lines can tolerate a final DMSO
concentration of 0.1% to 0.5%. Keeping the final DMSO concentration as low as possible
can help maintain the solubility of the compound.

o Add the stock solution to the medium with gentle mixing: Pipette the diluted SGC6870
solution directly into the cell culture medium while gently swirling the plate or tube to ensure
rapid and even distribution.

Q3: What is the recommended storage condition for SGC6870 stock solutions?

A3: SGC6870 stock solutions should be stored at -20°C.[1][4] For long-term stability, it is
advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.

Q4: Is there a negative control available for SGC68707?

A4: Yes, SGC6870N is the inactive (S)-enantiomer of SGC6870 and can be used as a negative
control in experiments.[5][6] It is inactive against PRMT6.[5]

Q5: What is the stability of SGC6870 in solid form?

A5: When stored at -20°C, SGC6870 is stable for at least four years as a solid.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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